Cas no 2228496-17-9 (2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine
• CAS No: 2228496-17-9
• MF: C₁₀H₁₃FN₂O₄
• MW: 244.219626188278
• CID: 5888866
• PubChem ID: 165972873
• Update Time: 2025-10-31

2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine
• EN300-1765573
• 2228496-17-9

• Inchi： 1S/C10H13FN2O4/c1-16-9-3-6(7(11)5-12)8(13(14)15)4-10(9)17-2/h3-4,7H,5,12H2,1-2H3
• InChI Key： LBURMJMPMDMQBU-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 244.08593506g/mol
• Monoisotopic Mass: 244.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.3Ų

Additional information on 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine

Introduction to 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine (CAS No. 2228496-17-9)

2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine, identified by its CAS number 2228496-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes both aromatic and aliphatic moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine consists of a nitro-substituted aromatic ring system connected to an amine-functionalized fluoroethyl side chain. This configuration suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. The presence of both dimethoxy and nitro groups on the phenyl ring enhances its electronic properties, making it an attractive scaffold for designing molecules with specific pharmacological activities.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the properties of fluorinated compounds. Fluorine atoms are known to influence the metabolic stability, lipophilicity, and binding affinity of molecules, making them valuable in medicinal chemistry. The incorporation of a fluoroethyl group in 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine introduces unique characteristics that may contribute to its efficacy as a pharmacological agent.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The nitro group, in particular, has been extensively studied for its ability to modulate redox-sensitive pathways, which are implicated in numerous disease states.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine with biological targets with high accuracy. These studies suggest that the compound may interact with enzymes involved in signal transduction and metabolic pathways, potentially leading to novel therapeutic interventions. For instance, preliminary computational analyses indicate that the nitro group could engage in hydrogen bonding interactions with polar residues in protein active sites, thereby enhancing binding affinity.

The synthesis of 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine presents unique challenges due to the complexity of its molecular framework. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate structures. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been instrumental in achieving high yields and purity levels for this compound.

In addition to its synthetic significance, 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine holds promise for future research applications. Its structural features make it an ideal candidate for derivatization studies aimed at optimizing pharmacological properties. By modifying specific functional groups within the molecule, researchers can explore new chemical spaces and uncover additional therapeutic potentials.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The ability of fluorine to enhance drug-like properties has led to the incorporation of fluorine atoms into numerous approved drugs. Given these trends, 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine is positioned as a valuable asset for medicinal chemists seeking to develop next-generation therapeutics.

As research continues to unfold, the full potential of CAS No. 2228496-17-9 is likely to become more apparent. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications. The growing body of evidence supporting the use of fluorinated compounds in drug discovery underscores the importance of exploring molecules like 2-(4,5-dimethoxy-2-nitrophenyl)-2-fluoroethan-1-amine.

In conclusion, 2228496–17–9 represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, 2228496–17–9 is poised to play a crucial role in shaping the future of drug development.